Cas no 2280-26-4 (L-Alanine,3-(propyldithio)-)

• Product Name: L-Alanine,3-(propyldithio)-
• CAS No: 2280-26-4
• MF: C₆H₁₃NO₂S₂
• MW: 195.302919149399
• CID: 284325
• PubChem ID: 192762
• Update Time: 2025-04-19

L-Alanine,3-(propyldithio)- Chemical and Physical Properties

Names and Identifiers

• L-Alanine,3-(propyldithio)-
• s-propylmercapto-l-cysteine
• DTXSID40945481
• JVVXIPKJTDVPQZ-YFKPBYRVSA-N
• L-Alanine, 3-(propyldithio)-
• S-Propylmercaptocysteine
• 2280-26-4
• S-Propylthio-L-cysteine
• SCHEMBL5003610
• 3-(Propyldisulfanyl)alanine
• 3-(Propyldisulfanyl)alanine #

• Inchi： 1S/C6H13NO2S2/c1-2-3-10-11-4-5(7)6(8)9/h5H,2-4,7H2,1H3,(H,8,9)/t5-/m0/s1
• InChI Key： JVVXIPKJTDVPQZ-YFKPBYRVSA-N
• SMILES： S(C[C@@H](C(=O)O)N)SCCC

Computed Properties

• Exact Mass: 195.03889
• Monoisotopic Mass: 195.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.266
• Boiling Point: 325.8°C at 760 mmHg
• Flash Point: 150.8°C
• Refractive Index: 1.574
• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives